Cas no 909853-93-6 ((4-chloro-3-ethoxyphenyl)methanol)

• Product Name: (4-chloro-3-ethoxyphenyl)methanol
• CAS No: 909853-93-6
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 1963524
• PubChem ID: 66912278
• Update Time: 2025-05-19

(4-chloro-3-ethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-chloro-3-ethoxy-
• (4-chloro-3-ethoxyphenyl)methanol
• (4-chloro-3-ethoxy-phenyl)methanol
• SCHEMBL1121617
• 909853-93-6
• HXQNXEZHJYMZRY-UHFFFAOYSA-N
• EN300-1178564
• 4-chloro-3-ethoxy-benzyl alcohol

• Inchi： 1S/C9H11ClO2/c1-2-12-9-5-7(6-11)3-4-8(9)10/h3-5,11H,2,6H2,1H3
• InChI Key： HXQNXEZHJYMZRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=CC=1OCC

Computed Properties

• Exact Mass: 186.0447573Da
• Monoisotopic Mass: 186.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (4-chloro-3-ethoxyphenyl)methanol

Comprehensive Overview of (4-chloro-3-ethoxyphenyl)methanol (CAS No. 909853-93-6): Properties, Applications, and Industry Insights

(4-chloro-3-ethoxyphenyl)methanol (CAS No. 909853-93-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its versatile functional groups. The presence of both chloro and ethoxy substituents on the phenyl ring, combined with a hydroxymethyl group, makes it a valuable intermediate for synthesizing complex molecules. Recent studies highlight its role in developing bioactive derivatives, particularly in antimicrobial and anti-inflammatory applications, aligning with the growing demand for novel therapeutic agents.

From a structural perspective, the compound’s molecular formula (C₉H₁₁ClO₂) and moderate polarity enable solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). This property is critical for researchers optimizing reaction conditions in catalytic processes or drug formulation workflows. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a key concern for industries adhering to Good Manufacturing Practices (GMP).

The compound’s synthetic utility is underscored by its use in constructing heterocyclic scaffolds, a hotspot in medicinal chemistry. For instance, its hydroxymethyl group can undergo oxidation to form aldehydes or participate in esterification reactions, enabling diversification for structure-activity relationship (SAR) studies. Such flexibility resonates with the pharmaceutical sector’s focus on high-throughput screening and fragment-based drug design.

Environmental and regulatory trends also influence the compound’s applications. With increasing emphasis on green chemistry, researchers explore catalytic methods to derivatize (4-chloro-3-ethoxyphenyl)methanol with minimal waste. Questions like "How to improve the yield of (4-chloro-3-ethoxyphenyl)methanol derivatives?" or "What are the alternatives to halogenated intermediates?" reflect industry priorities. Innovations in biocatalysis and flow chemistry offer promising solutions, aligning with sustainability goals.

Market analyses reveal rising demand for fine chemicals like CAS No. 909853-93-6, driven by expanding R&D in personalized medicine and crop protection. Suppliers emphasize batch-to-batch consistency and scalability, addressing challenges in process optimization. Additionally, patents citing this compound often focus on proprietary synthesis routes, highlighting its commercial potential.

In conclusion, (4-chloro-3-ethoxyphenyl)methanol exemplifies the intersection of chemical innovation and industrial relevance. Its adaptability in multistep synthesis, coupled with evolving regulatory frameworks, positions it as a compound of enduring interest. Future research may explore its nanomaterial functionalization or bioconjugation, further expanding its utility across disciplines.